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Understanding DAS28-CRP Validation

The Disease Activity Score in 28 joints using C-reactive protein (DAS28-CRP) is a composite measure used

to quantify RA disease activity. Its validity is often established by comparing it to the longer-established

DAS28 using erythrocyte sedimentation rate (DAS28-ESR) and by correlating it with objective measures of

disease progression, such as radiographic damage and physical function [1].

The table below summarizes key findings from validation studies:

Aspect of
Validation

Key Findings Supporting Evidence

Agreement with
DAS28-ESR

"Suboptimal" to "moderate" agreement in

categorizing patients; DAS28-CRP often
yields lower scores and may underestimate

disease activity if DAS28-ESR cut-offs are
used [2].

κ = 0.42-0.465 (moderate

agreement) [3] [4].

Correlation with
Radiographic
Progression

A validated trend shows decreased
radiographic progression across DAS28-

CRP response states (good, moderate,
none) in patients treated with effective

therapy [1].

Radiographic scores (erosion,
joint space narrowing) showed a

significant trend (p-value not
reported in extract) [1].
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Aspect of
Validation

Key Findings Supporting Evidence

Correlation with
Physical Function

Improvements in DAS28-CRP correlate with

improvements in physical function, as
measured by the Health Assessment

Questionnaire Disability Index (HAQ-DI) [1].

Similar trends in HAQ-DI were

observed across response
states for both DAS28-CRP and

DAS28-ESR [1].

Correlation with
Synovial
Inflammation

A statistically significant but weak positive

correlation exists between DAS28-CRP and
direct histological evidence of inflammation in

the synovium [5] [6].

Spearman's rho = 0.23, CI 0.09–

0.37, p = 0.0011 [5] [6].

Experimental Protocols for Validation

The validation of DAS28-CRP in clinical trials typically involves several key methodologies, as detailed in

the 2008 analysis of abatacept trials [1]:

Data Collection: In randomized, double-blind, placebo-controlled trials, efficacy assessments are

performed prior to drug infusion. The following data are collected:

Tender Joint Count (TJC28) and Swollen Joint Count (SJC28): Physical examination of 28
specific joints.

Patient Global Health (GH): Patient's self-assessment of disease activity on a 100 mm visual
analogue scale (VAS).

Acute Phase Reactants: Blood samples are taken to measure C-reactive protein (CRP) in
mg/L and Erythrocyte Sedimentation Rate (ESR) in mm/h.

DAS28 Calculation:

DAS28-CRP = 0.56 * √(TJC28) + 0.28 * √(SJC28) + 0.014 * GH + 0.36 *
ln(CRP+1) + 0.96

DAS28-ESR = 0.56 * √(TJC28) + 0.28 * √(SJC28) + 0.014 * GH + 0.70 *
ln(ESR)

Validation Analyses:

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2674547/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2674547/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6085449/
https://www.frontiersin.org/journals/medicine/articles/10.3389/fmed.2018.00185/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC6085449/
https://www.frontiersin.org/journals/medicine/articles/10.3389/fmed.2018.00185/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC2674547/
https://www.smolecule.com/products/s539190?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Criterion Validity: The agreement between DAS28-CRP and DAS28-ESR is assessed by

cross-classifying patients based on their EULAR response criteria (good, moderate, non-
responder) and remission rates (DAS28 <2.6). Statistical measures like the Kappa coefficient

(κ) and Bland-Altman plots are used [1].
Construct Validity: This assesses how well DAS28-CRP reflects actual disease damage.

Trends in radiographic progression (e.g., using the Genant-modified Sharp scoring system
for joint erosion) and physical function (Health Assessment Questionnaire Disability Index,

HAQ-DI) are analyzed across the different EULAR response states defined by DAS28-CRP [1].

DAS28-CRP Relationship to Disease Activity

The following diagram illustrates the workflow and components involved in DAS28-CRP validation,

showing how clinical measures and lab tests feed into the score and how it is validated against long-term

outcomes.

Data Collection & Score Calculation

Validation Against Outcomes

Clinical Measures
• 28 Tender Joint Count (TJC28)
• 28 Swollen Joint Count (SJC28)

• Patient Global Health (VAS)

Calculate DAS28-CRP Score
0.56*√(TJC28) + 0.28*√(SJC28)

+ 0.014*GH + 0.36*ln(CRP+1) + 0.96

Laboratory Test
• C-Reactive Protein (CRP)

Radiographic Progression
• Erosion Score

• Joint Space Narrowing

Correlates With

Physical Function
• Health Assessment Questionnaire

Disability Index (HAQ-DI)

Correlates With

Direct Tissue Analysis
• Synovial Biopsy Inflammation Score

Weak Correlation
(rho=0.23)
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Important Limitations to Consider

When using DAS28-CRP to present results for an investigational drug like zimlovisertib, it is critical to

account for its known limitations:

Risk of Underestimation: DAS28-CRP has been shown to yield slightly lower scores than DAS28-

ESR [5] [2]. Using the standard DAS28-ESR threshold for remission (<2.6) for DAS28-CRP may
therefore overstate remission rates. Some studies suggest using a lower, specific cut-off for DAS28-

CRP [3] [4].
Imperfect Correlation with Inflammation: A significant proportion of patients (49.4% in one study)

with normal CRP levels were found to have histological evidence of synovial inflammation upon
biopsy [5] [6]. This indicates that a patient can have active inflammatory disease despite a normal

CRP, a key component of the score.
Component Subjectivity: The joint counts and patient global assessment components of the DAS28

are subjective and can introduce variability [5] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. of the 28-joint Disease Activity Score ( Validation ) and... DAS 28 [pmc.ncbi.nlm.nih.gov]

2. Application of disease activity index in rheumatoid arthritis ... [jrd.or.kr]

3. of the Comparison - DAS and D... preview & related... | Mendeley 28 CRP [mendeley.com]

4. between Comparison -ESR and DAS - CRPus for patients... 28 DAS 28 [revistas.usp.br]

5. The Utility and Limitations of CRP, ESR and DAS28 ... [pmc.ncbi.nlm.nih.gov]

6. The Utility and Limitations of CRP, ESR and DAS28 ... [frontiersin.org]

To cite this document: Smolecule. [zimlovisertib DAS28-CRP results validation]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b539190#zimlovisertib-das28-crp-

results-validation]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s539190?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6085449/
https://www.jrd.or.kr/journal/view.html?spage=193&volume=31&number=4
https://www.mendeley.com/catalogue/4c08f2c7-b056-36f1-a1b6-49bbb4c410a7/
https://revistas.usp.br/bjps/article/view/204737
https://pmc.ncbi.nlm.nih.gov/articles/PMC6085449/
https://www.frontiersin.org/journals/medicine/articles/10.3389/fmed.2018.00185/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC6085449/
https://www.frontiersin.org/journals/medicine/articles/10.3389/fmed.2018.00185/full
https://www.smolecule.com/products/s539190?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC2674547/
https://www.jrd.or.kr/journal/view.html?spage=193&volume=31&number=4
https://www.mendeley.com/catalogue/4c08f2c7-b056-36f1-a1b6-49bbb4c410a7/
https://revistas.usp.br/bjps/article/view/204737
https://pmc.ncbi.nlm.nih.gov/articles/PMC6085449/
https://www.frontiersin.org/journals/medicine/articles/10.3389/fmed.2018.00185/full
https://www.smolecule.com/products/b539190#zimlovisertib-das28-crp-results-validation
https://www.smolecule.com/products/b539190#zimlovisertib-das28-crp-results-validation
https://www.smolecule.com/products/b539190#zimlovisertib-das28-crp-results-validation
https://www.smolecule.com/products/s539190?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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